Cas no 4893-33-8 (Tris(pentafluorophenyl)methanol)

• Product Name: Tris(pentafluorophenyl)methanol
• CAS No: 4893-33-8
• MF: C₁₉HF₁₅O
• MW: 530.186697721481
• CID: 2667085
• Update Time: 2023-08-06

Tris(pentafluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Tris(pentafluorophenyl)methanol
• TRIS(PENTAFLUOROPHENYL)-CARBINOL
• Q63392609
• DEXNEWGHWDRTJC-UHFFFAOYSA-N

• Inchi： 1S/C19HF15O/c20-4-1(5(21)11(27)16(32)10(4)26)19(35,2-6(22)12(28)17(33)13(29)7(2)23)3-8(24)14(30)18(34)15(31)9(3)25/h35H
• InChI Key： DEXNEWGHWDRTJC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 606
• Topological Polar Surface Area: 20.2